Cas no 1707375-55-0 (5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine)
5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine
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- Inchi: 1S/C12H16N6/c1-2-9(1)10-7-11(17-5-3-13-4-6-17)18-12(16-10)14-8-15-18/h7-9,13H,1-6H2
- InChI Key: SGLPKURJRSPYPC-UHFFFAOYSA-N
- SMILES: C12=NC=NN1C(N1CCNCC1)=CC(C1CC1)=N2
5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508749-1g |
5-Cyclopropyl-7-(piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidine |
1707375-55-0 | 97% | 1g |
$*** | 2023-03-30 |
5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine
Research Briefing on 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 1707375-55-0)
The compound 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 1707375-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its triazolopyrimidine core, has shown promising potential as a scaffold for drug development, particularly in the context of kinase inhibition and targeted therapies. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in treating various diseases, making it a focal point for researchers in medicinal chemistry and drug discovery.
One of the key areas of interest surrounding this compound is its role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer, inflammatory diseases, and neurodegenerative disorders. Preliminary studies indicate that 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine exhibits high affinity for specific kinase targets, such as the JAK family and certain receptor tyrosine kinases. This selectivity profile suggests its potential as a lead compound for developing novel therapeutics with reduced off-target effects.
Recent synthetic efforts have focused on optimizing the production of 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine to improve yield and purity. Researchers have employed multi-step organic synthesis strategies, including cyclization reactions and palladium-catalyzed cross-coupling, to construct the triazolopyrimidine core. Advances in green chemistry have also been explored to minimize environmental impact during synthesis. These developments are crucial for scaling up production and facilitating further preclinical and clinical studies.
In vitro and in vivo studies have provided compelling evidence of the compound's therapeutic potential. For instance, in cancer cell lines, 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine demonstrated potent antiproliferative activity by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in animal models, revealing favorable profiles for oral administration. These findings underscore its viability as a candidate for further drug development.
Despite these promising results, challenges remain in translating 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine into clinical applications. Issues such as potential toxicity, drug-drug interactions, and resistance mechanisms need to be thoroughly investigated. Future research directions may include structural modifications to enhance efficacy and reduce adverse effects, as well as combinatorial studies with existing therapies to evaluate synergistic effects. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.
In conclusion, 5-Cyclopropyl-7-piperazin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS: 1707375-55-0) represents a promising avenue for innovative drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding kinase-related diseases and developing targeted treatments. Continued research and investment in this area hold the potential to yield groundbreaking therapies for patients worldwide.
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